N-(3,4-difluorophenyl)-2-[7-(4-ethoxybenzoyl)-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl]acetamide

• IUPAC Name: N-(3,4-difluorophenyl)-2-[7-(4-ethoxybenzoyl)-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl]acetamide
• InChI: InChI=1S/C27H20F2N2O6/c1-2-35-17-6-3-15(4-7-17)26(33)19-12-31(13-25(32)30-16-5-8-20(28)21(29)9-16)22-11-24-23(36-14-37-24)10-18(22)27(19)34/h3-12H,2,13-14H2,1H3,(H,30,32)
• InChI Key: HMNWZEPACBQHSY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2=CN(C3=CC4=C(C=C3C2=O)OCO4)CC(=O)NC5=CC(=C(C=C5)F)F
• Molecular Formula: C27H20F2N2O6
• Molecular Weight: 506.5 g/mol

Description

N-(3,4-difluorophenyl)-2-[7-(4-ethoxybenzoyl)-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl]acetamide is a useful research compound. Its molecular formula is C27H20F2N2O6 and its molecular weight is 506.462. The purity is usually 95%.
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Scientific Research Applications

Structural Aspects and Properties

Research into the structural aspects of similar amide-containing isoquinoline derivatives has shown that these compounds can form gels or crystalline solids depending on their treatment with different acids. The gel formation is facilitated by acids with non-planar anions, whereas acids with planar anions do not support gelation. This property suggests potential applications in materials science, specifically in the development of novel gel-based systems for various applications, including drug delivery systems and the creation of responsive materials. The fluorescence emission properties of these compounds, especially in their host–guest complexes, highlight their potential use in fluorescence-based sensors and imaging technologies (Karmakar et al., 2007).

Catalysis and Chemical Transformations

Studies on the platinum-catalyzed dehydroalkoxylation-cyclization cascade involving similar compounds indicate the potential for these chemicals in facilitating complex organic transformations. This research demonstrates how these compounds can serve as intermediates in the synthesis of structurally complex and potentially bioactive molecules. Such catalytic processes are crucial in the development of pharmaceuticals and fine chemicals, showcasing the importance of these compounds in synthetic organic chemistry (Nakamura et al., 2009).

Antimicrobial and Antiprotozoal Activities

Quinoxaline-based compounds have shown promising antimicrobial and antiprotozoal activities in both in vitro and in vivo studies. This suggests that compounds with similar structural features could be explored for their potential as antimicrobial and antiprotozoal agents. Such research is critical in the ongoing search for new treatments for infectious diseases, especially in the face of rising antibiotic resistance (Patel et al., 2017).

Sensor Development

The development of ratiometric fluorescence sensors based on similar compounds for metal ion detection, like Zn2+, demonstrates the potential application of these compounds in analytical chemistry and environmental monitoring. These sensors can offer high selectivity and sensitivity, crucial for detecting trace amounts of metals in various samples (Gu et al., 2014).